1-(6-(2-methoxyphenyl)pyridazin-3-yl)-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)piperidine-4-carboxamide

• IUPAC Name: 1-[6-(2-methoxyphenyl)pyridazin-3-yl]-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C24H27N5O2S/c1-31-20-8-4-2-6-17(20)18-10-11-22(28-27-18)29-14-12-16(13-15-29)23(30)26-24-25-19-7-3-5-9-21(19)32-24/h2,4,6,8,10-11,16H,3,5,7,9,12-15H2,1H3,(H,25,26,30)
• InChI Key: GKCLURIOEKGRTN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NN=C(C=C2)N3CCC(CC3)C(=O)NC4=NC5=C(S4)CCCC5
• Molecular Formula: C24H27N5O2S
• Molecular Weight: 449.6 g/mol

Description

1-(6-(2-methoxyphenyl)pyridazin-3-yl)-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C24H27N5O2S and its molecular weight is 449.57. The purity is usually 95%.
BenchChem offers high-quality 1-(6-(2-methoxyphenyl)pyridazin-3-yl)-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(6-(2-methoxyphenyl)pyridazin-3-yl)-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Therapeutic Potential

• Development of Heterocyclic Compounds : Research focused on the synthesis of novel compounds derived from visnaginone and khellinone, highlighting their potential as COX-1/COX-2 inhibitors with significant analgesic and anti-inflammatory activities. This research underscores the therapeutic potential of such compounds in treating inflammation and pain (Abu‐Hashem et al., 2020).

• Antimicrobial Activity : Studies have demonstrated the preparation of pyridine derivatives showing variable and modest antimicrobial activity against a range of bacteria and fungi, indicating the potential application of these compounds in developing new antimicrobial agents (Patel et al., 2011).

• Analgesic and Antiparkinsonian Activities : The synthesis of substituted pyridine derivatives has been linked to good analgesic and antiparkinsonian activities, comparable to standard drugs, suggesting their use in pain management and Parkinson's disease treatment (Amr et al., 2008).

• Cytotoxicity Against Cancer Cells : New pyrazole and pyrazolo[1,5-a]pyrimidine derivatives were synthesized and screened for in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, highlighting the potential for cancer treatment (Hassan et al., 2014).

• Inhibition of Mycobacterium tuberculosis : Thiazole-aminopiperidine hybrid analogues were designed and synthesized as novel Mycobacterium tuberculosis GyrB inhibitors, representing a promising approach to combat tuberculosis (Jeankumar et al., 2013).

Mechanism of Action

Mode of Action

It is believed to interact with its targets in a way that induces changes in cellular function .

Biochemical Pathways

The biochemical pathways affected by this compound are currently unknown. Given the complexity of cellular biochemistry, it is likely that this compound influences multiple pathways, either directly or indirectly .

Pharmacokinetics

It is known that the compound can be orally administered with broad biodistribution , suggesting it has good bioavailability.

Result of Action

It is known that the compound can induce changes in cellular function

Action Environment

Factors such as temperature, pH, and the presence of other molecules could potentially influence the compound’s action .